1. Home
  2. Product
  3. Reference Standards
  4. Butamirate-d5 Citrate
Butamirate-d5 Citrate Butamirate-d5 Citrate
Brand Name: Vulcanchem
CAS No.: 1215650-08-0
VCID: VC0028001
InChI: InChI=1S/C18H29NO3.C6H8O7/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,17H,4-6,12-15H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1D3,4D2;
SMILES: CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula: C24H37NO10
Molecular Weight: 504.588

Butamirate-d5 Citrate

CAS No.: 1215650-08-0

Reference Standards

VCID: VC0028001

Molecular Formula: C24H37NO10

Molecular Weight: 504.588

Butamirate-d5 Citrate - 1215650-08-0

CAS No. 1215650-08-0
Product Name Butamirate-d5 Citrate
Molecular Formula C24H37NO10
Molecular Weight 504.588
IUPAC Name 2-[2-(diethylamino)ethoxy]ethyl 3,3,4,4,4-pentadeuterio-2-phenylbutanoate;2-hydroxypropane-1,2,3-tricarboxylic acid
Standard InChI InChI=1S/C18H29NO3.C6H8O7/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,17H,4-6,12-15H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1D3,4D2;
Standard InChIKey JVKMHUAWFDGPTF-UHBAQTEVSA-N
SMILES CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Synonyms α-(Ethyl-d5)benzeneacetic Acid 2-[2-(Diethylamino)ethoxy]ethyl Ester; 2-Hydroxy-1,2,3-propanetricarboxylate-d5; Abbott 36581-d5; Acodeen-d5; HH 197-d5; Panatus-d5; Sincodeen-d5; Sincodin-d5; Sincodix-d5; Sinecod-d5; Sinecond-d5;
PubChem Compound 46780920
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19